Cas no 1806520-06-8 (2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806520-06-8
• MF: C₁₀H₉Br₃O
• MW: 384.889860868454
• CID: 4974747
• Update Time: 2025-07-18

2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br3O/c1-6(12)10(14)8-4-2-3-7(5-11)9(8)13/h2-4,6H,5H2,1H3
• InChI Key： JJUWEMLUSCQBQE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CBr)C=1Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one (CAS No. 1806520-06-8)

2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one (CAS No. 1806520-06-8) is a multifunctional brominated compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its high reactivity and versatility, making it a valuable building block for the synthesis of complex molecules.

The molecular formula of 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one is C₁₀H₉Br₃O, and its molecular weight is approximately 357.97 g/mol. The compound features a bromomethyl group and two bromine atoms attached to the phenyl ring, which contribute to its high reactivity and electrophilic nature. These properties make it an excellent reagent for various chemical transformations, particularly in the formation of carbon-carbon bonds.

In the realm of organic synthesis, 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one has been utilized in the synthesis of complex natural products and pharmaceutical intermediates. Recent studies have highlighted its utility in the construction of biologically active molecules, such as those with anti-cancer and anti-inflammatory properties. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the synthesis of a novel class of anti-cancer agents with improved potency and selectivity.

The electrophilic nature of 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one also makes it a valuable reagent in cross-coupling reactions, particularly in palladium-catalyzed reactions. These reactions are crucial for the formation of carbon-carbon bonds and are widely used in the synthesis of complex organic molecules. A recent paper in Angewandte Chemie International Edition reported the successful use of this compound in a palladium-catalyzed cross-coupling reaction to synthesize a series of functionalized aromatic compounds with high yields and excellent regioselectivity.

Beyond its applications in organic synthesis, 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one has shown promise in materials science. Its brominated structure allows for easy functionalization, making it suitable for the development of new materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of this compound in the synthesis of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In the pharmaceutical industry, 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one has been investigated as a potential drug candidate due to its ability to modulate biological pathways. Studies have shown that derivatives of this compound can inhibit specific enzymes involved in disease processes, such as kinases and proteases. A notable example is a study published in the Journal of Medicinal Chemistry, which reported the development of a series of inhibitors derived from this compound that effectively blocked the activity of a key enzyme implicated in cancer progression.

The safety and environmental impact of 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one are also important considerations. While brominated compounds can pose environmental concerns due to their persistence and potential toxicity, recent advancements in green chemistry have led to more sustainable synthetic methods that minimize these risks. For instance, researchers at Stanford University have developed a novel catalytic system that reduces the formation of by-products and waste during the synthesis of this compound, thereby improving its overall environmental profile.

In conclusion, 2-Bromo-1-(2-bromo-3-(bromomethyl)phenyl)propan-1-one (CAS No. 1806520-06-8) is a versatile and highly reactive brominated compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on complex molecular systems. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact across multiple scientific disciplines.